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Introduction
Oregon Green™ 488, succinimidyl ester (OG 488, SE) is a high-performance, amine-reactive

fluorescent dye ideal for creating brightly fluorescent and photostable bioconjugates. Its

spectral characteristics, including strong absorption and high quantum yield, make it a superior

choice for immunofluorescence (IF) applications. This document provides detailed application

notes and protocols for utilizing OG 488, SE in IF experiments, enabling precise visualization of

cellular targets.

A key advantage of OG 488 is its lower pKa (around 4.7) compared to fluorescein (FITC, pKa ≈

6.4), making its fluorescence intensity much less sensitive to the physiological pH range of

living cells.[1][2][3][4] This property, combined with its greater photostability, ensures more

reliable and reproducible staining results.[1][4][5]

Data Presentation: Photophysical Properties
The selection of a fluorophore is critical for the success of immunofluorescence experiments.

The table below summarizes the key photophysical properties of OG 488 in comparison to
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other commonly used green-emitting fluorophores.

Property OG 488 FITC (Isomer I) Alexa Fluor™ 488

Max. Excitation (nm) ~496[1][4][6] ~492 ~495

Max. Emission (nm) ~524[1][4][6] ~518 ~519

Molar Extinction

Coefficient (cm⁻¹M⁻¹)
~76,000[3] ~80,000 ~73,000

Quantum Yield (Φ) ~0.9[3] ~0.3 ~0.92

pKa ~4.7[1][2][4] ~6.4[1][4] N/A (pH insensitive)

Photostability
Higher than FITC[1][4]

[5]
Lower High

Experimental Protocols
Protocol 1: Covalent Labeling of Antibodies with OG
488, SE
This protocol describes the conjugation of OG 488, SE to primary antibodies for use in direct

immunofluorescence.

Materials:

Antibody (1-5 mg/mL in amine-free buffer, e.g., PBS, pH 7.2-7.5)

OG 488, SE

Anhydrous Dimethylsulfoxide (DMSO)

Sodium bicarbonate buffer (1 M, pH 8.3)

Size-exclusion chromatography column (e.g., Sephadex G-25)

PBS (pH 7.2-7.4)
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Procedure:

Antibody Preparation: Prepare the antibody solution at a concentration of 1-5 mg/mL in an

amine-free buffer.

Dye Preparation: Immediately before use, dissolve OG 488, SE in DMSO to a concentration

of 10 mg/mL.

Conjugation Reaction: a. Add the appropriate volume of 1 M sodium bicarbonate buffer to the

antibody solution to raise the pH to ~8.3. b. Slowly add the reactive dye solution to the

antibody solution while gently stirring. The optimal molar ratio of dye to antibody should be

determined empirically, but a starting point of 10:1 is recommended. c. Incubate the reaction

for 1 hour at room temperature, protected from light.

Purification: a. Separate the labeled antibody from unreacted dye using a size-exclusion

chromatography column pre-equilibrated with PBS. b. The first colored band to elute from the

column is the OG 488-conjugated antibody.

Determination of Degree of Labeling (DOL): a. Measure the absorbance of the purified

conjugate at 280 nm (A₂₈₀) and 496 nm (A₄₉₆). b. Calculate the protein concentration and

DOL using the following equations:

Protein Concentration (M) = [A₂₈₀ - (A₄₉₆ × 0.12)] / ε_protein
DOL = A₄₉₆ / (ε_dye × Protein Concentration (M))
Where: ε_protein is the molar extinction coefficient of the antibody (~210,000 M⁻¹cm⁻¹ for
IgG), ε_dye is the molar extinction coefficient of OG 488 (76,000 M⁻¹cm⁻¹), and 0.12 is the
correction factor for the dye's absorbance at 280 nm.[3]

Storage: Store the conjugated antibody at 4°C, protected from light. For long-term storage,

add a cryoprotectant (e.g., glycerol to 50%) and store at -20°C.

Protocol 2: Direct Immunofluorescence Staining of
Adherent Cells
This protocol provides a general procedure for staining adherent cells using an OG 488-

conjugated primary antibody.[7][8][9]
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Materials:

Cells grown on coverslips or chamber slides

Phosphate-Buffered Saline (PBS)

Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

Permeabilization Buffer (e.g., 0.1-0.25% Triton X-100 in PBS)

Blocking Buffer (e.g., 1-5% BSA or 10% normal serum in PBS)[7][10][11]

OG 488-conjugated primary antibody

Nuclear counterstain (e.g., DAPI)

Antifade mounting medium

Procedure:

Cell Preparation: a. Aspirate the culture medium and wash the cells twice with PBS.

Fixation: a. Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room

temperature.[7][9] b. Wash the cells three times with PBS for 5 minutes each.[8]

Permeabilization (for intracellular antigens): a. Incubate the cells with Permeabilization Buffer

for 10 minutes. b. Wash three times with PBS for 5 minutes each.

Blocking: a. Incubate the cells with Blocking Buffer for 60 minutes at room temperature to

minimize non-specific antibody binding.[9]

Antibody Incubation: a. Dilute the OG 488-conjugated primary antibody to its optimal

concentration in Blocking Buffer. b. Incubate the cells with the diluted antibody for 1-2 hours

at room temperature or overnight at 4°C, protected from light.[7][9] c. Wash three times with

PBS for 5 minutes each.[10]

Counterstaining: a. Incubate the cells with a nuclear counterstain solution (e.g., DAPI) for 5

minutes. b. Wash twice with PBS.
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Mounting: a. Mount the coverslips onto microscope slides with a drop of antifade mounting

medium. b. Seal the edges of the coverslip with nail polish and allow it to dry.

Imaging: a. Visualize the stained cells using a fluorescence microscope with appropriate

filters for OG 488 (excitation ~496 nm, emission ~524 nm). Store slides flat at 4°C, protected

from light.[9][11]

Mandatory Visualizations
Experimental Workflow for Direct Immunofluorescence
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Caption: Workflow of a direct immunofluorescence staining protocol.
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Signaling Pathway: EGFR Activation
Immunofluorescence is a powerful technique to visualize the activation and localization of

signaling proteins. For example, an OG 488-conjugated antibody against the phosphorylated

Epidermal Growth Factor Receptor (p-EGFR) can be used to study the activation of the EGFR

signaling pathway.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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